Cas no 2172038-20-7 ({8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride)

{8,8-Dimethyl-1-oxaspiro[5.5]undecan-4-yl}methanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a spirocyclic oxaspiro framework. Its rigid spiro structure enhances steric control, making it valuable in synthetic chemistry for selective functionalization or as a precursor in complex molecule synthesis. The methanesulfonyl chloride moiety provides reactivity for nucleophilic substitution, enabling applications in peptide coupling, polymer modification, or crosslinking reactions. The 8,8-dimethyl substitution contributes to increased stability, reducing undesired side reactions. This compound is particularly useful in medicinal chemistry and materials science, where precise structural control is critical. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.
{8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride structure
2172038-20-7 structure
Product Name:{8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride
CAS No:2172038-20-7
MF:C13H23ClO3S
MW:294.837922334671
CID:5783471
PubChem ID:165606413
Update Time:2025-06-12

{8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2172038-20-7
    • {8,8-dimethyl-1-oxaspiro[5.5]undecan-4-yl}methanesulfonyl chloride
    • EN300-1611879
    • {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride
    • Inchi: 1S/C13H23ClO3S/c1-12(2)5-3-6-13(10-12)8-11(4-7-17-13)9-18(14,15)16/h11H,3-10H2,1-2H3
    • InChI Key: QUTWZFFFANNFQR-UHFFFAOYSA-N
    • SMILES: ClS(CC1CCOC2(CCCC(C)(C)C2)C1)(=O)=O

Computed Properties

  • Exact Mass: 294.1056435g/mol
  • Monoisotopic Mass: 294.1056435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51.8Ų

{8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride Pricemore >>

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Additional information on {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride

Introduction to {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride (CAS No. 2172038-20-7)

{8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2172038-20-7, belongs to a class of spirocyclic oxides that exhibit intriguing chemical behaviors, making it a subject of extensive study in synthetic chemistry and medicinal chemistry.

The molecular structure of this compound features a spirocyclic framework composed of an oxygen atom bridging two cycloalkane rings, specifically a five-membered and an eight-membered ring. This unique arrangement imparts distinct steric and electronic properties to the molecule, which are critical for its reactivity and functionality. The presence of two methyl groups at the 8-position further enhances its molecular complexity, influencing both its physical properties and its potential biological activities.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. The spirocyclic core in {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride has been investigated for its ability to interact with biological targets in a manner that is both selective and potent. This has led to several studies exploring its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions.

The methanesulfonyl chloride functional group at the 4-position of the spirocyclic structure is particularly noteworthy. This group is known for its reactivity in forming amides and sulfonamides, which are key motifs in many biologically active molecules. The ability to introduce this group into a complex spirocyclic framework opens up numerous possibilities for further chemical modification and the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride, making it more accessible for research purposes. These methods often involve multi-step reactions that highlight the compound's synthetic utility and versatility. For instance, recent studies have demonstrated the use of transition metal-catalyzed reactions to construct the spirocyclic core with high precision, allowing for the introduction of various substituents at specific positions.

The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting how the spirocyclic structure might interact with biological targets such as enzymes and receptors. These predictions have guided experimental efforts to synthesize and test derivatives with improved binding affinities and selectivities.

In one notable study, researchers investigated the effects of {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride on inflammatory pathways by examining its interaction with key enzymes involved in these pathways. The results suggested that the compound could modulate these pathways in a way that might be beneficial for treating inflammatory diseases. This finding underscores the importance of understanding the structural features that contribute to biological activity and how they can be optimized through molecular design.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has also been explored as a building block for materials science research, particularly in the development of polymers with unique properties. The spirocyclic core can be incorporated into polymer backbones to create materials with enhanced thermal stability or mechanical strength, making them suitable for advanced technological applications.

Future research directions for {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride include further exploration of its derivatives and analogs to identify new biological activities. Additionally, there is potential for developing new synthetic strategies that could improve the efficiency and scalability of producing this compound. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this intriguing molecule.

Overall, {8,8-dimethyl-1-oxaspiro5.5undecan-4-yl}methanesulfonyl chloride represents a significant advancement in both chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials with potential applications across multiple fields.

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